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Compound of Interest

Compound Name:
N-(2-aminoethyl)-N-

methylcyclohexanamine

Cat. No.: B168494 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data for N-(2-
aminoethyl)-N-methylcyclohexanamine, a compound of interest in various research and

development applications. Due to the existence of multiple identifiers for this chemical, this

guide addresses the safety information associated with its two primary CAS numbers: 14256-

69-0 and 245487-33-6.

Chemical Identification and Physical Properties
N-(2-aminoethyl)-N-methylcyclohexanamine is a diamine with a molecular formula of

C9H20N2 and a molecular weight of 156.27 g/mol .[1] It is crucial for researchers to verify the

specific CAS number of the material in use, as safety information may vary between different

suppliers and batches.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C9H20N2 [1]

Molecular Weight 156.27 g/mol [1]

CAS Number 14256-69-0 or 245487-33-6
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Further physical properties such as boiling point, melting point, and density are not consistently

available across public safety data sheets and should be confirmed with the specific supplier's

documentation.

Hazard Identification and Classification
Available safety data indicates that N-(2-aminoethyl)-N-methylcyclohexanamine is a

hazardous substance requiring careful handling. The GHS classifications vary slightly

depending on the CAS number and the data source.

For CAS Number 14256-69-0:

This substance is generally classified as being harmful if swallowed and capable of causing

severe skin and eye damage.

Hazard Statements:

H302: Harmful if swallowed.[2]

H314: Causes severe skin burns and eye damage.

H318: Causes serious eye damage.[2]

H335: May cause respiratory irritation.

For CAS Number 245487-33-6:

Information for this CAS number is more limited, with one source classifying it broadly as an

"IRRITANT".[3] A comprehensive GHS classification is not readily available in public

documents.

Table 2: GHS Hazard Summary
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CAS Number Hazard Class Hazard Statement

14256-69-0 Acute Toxicity, Oral H302: Harmful if swallowed[2]

Skin Corrosion/Irritation
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage[2]

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory

irritation

245487-33-6 Irritant Not fully specified

Experimental Protocols and Toxicological Data
Detailed experimental protocols for the toxicological assessment of N-(2-aminoethyl)-N-
methylcyclohexanamine are not publicly available in the reviewed safety data sheets. The

hazard classifications are based on standardized testing methodologies (e.g., OECD

guidelines), but the specific results (e.g., LD50, LC50 values) are not consistently reported.

Researchers should consult the supplier of their specific material for detailed toxicological data.

Handling, Storage, and First Aid
4.1. Handling and Personal Protective Equipment (PPE)

Due to the corrosive and irritant nature of this chemical, stringent safety protocols must be

followed.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.

Personal Protective Equipment:

Eye/Face Protection: Chemical safety goggles and/or a face shield are mandatory.

Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) and a lab coat or other

protective clothing are required.
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Respiratory Protection: If working outside of a fume hood or if vapors are likely to be

generated, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

should be used.

4.2. Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and acids.

4.3. First Aid Measures

Table 3: First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Logical Workflow for Hazard Assessment and
Control
The following diagram illustrates a logical workflow for researchers handling N-(2-aminoethyl)-
N-methylcyclohexanamine, from initial hazard identification to the implementation of control
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measures.

Start: Acquire N-(2-aminoethyl)-N-
methylcyclohexanamine

Identify CAS Number
(14256-69-0 or 245487-33-6)

Review Supplier-Specific
Safety Data Sheet (SDS)

Identify Hazards:
- Corrosive (Skin/Eyes)
- Harmful if Swallowed
- Respiratory Irritant

Assess Risks for
Planned Experiment

Implement Control Measures

Engineering Controls:
- Fume Hood

Personal Protective Equipment (PPE):
- Goggles/Face Shield

- Gloves
- Lab Coat

- Respirator (if needed)

Safe Work Practices:
- Avoid Inhalation/Contact

- Proper Storage
- Emergency Procedures Ready

Proceed with Experiment

Waste Disposal according
to SDS and Institutional Policy

End
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Caption: Hazard Identification and Control Workflow.

Spill and Emergency Procedures
In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate

PPE, contain the spill with an inert absorbent material (e.g., sand, vermiculite). Collect the

absorbed material into a suitable container for disposal. Do not allow the chemical to enter

drains or waterways. For large spills, contact emergency services.

Disposal Considerations
Disposal of N-(2-aminoethyl)-N-methylcyclohexanamine and its containers must be in

accordance with local, state, and federal regulations. Consult your institution's environmental

health and safety office for specific guidance.

Disclaimer: This guide is intended for informational purposes only and is based on publicly

available safety data. It is not a substitute for a thorough review of the supplier-specific Safety

Data Sheet (SDS) for the exact material being used. Researchers are solely responsible for

conducting a comprehensive risk assessment and implementing appropriate safety measures

for their specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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